Cas no 460732-38-1 (1,4-BENZENEDICARBOXYLIC ACID, 2,5-BIS(HEXYLOXY)-, DIHYDRAZIDE)

• Product Name: 1,4-BENZENEDICARBOXYLIC ACID, 2,5-BIS(HEXYLOXY)-, DIHYDRAZIDE
• CAS No: 460732-38-1
• MF: C₂₀H₃₄N₄O₄
• MW: 394.508365154266
• CID: 3192871
• PubChem ID: 86209834
• Update Time: 2025-06-25

1,4-BENZENEDICARBOXYLIC ACID, 2,5-BIS(HEXYLOXY)-, DIHYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• 1,4-BENZENEDICARBOXYLIC ACID, 2,5-BIS(HEXYLOXY)-, DIHYDRAZIDE
• 2,5-bis(hexyloxy)terephthalic dihydrazide
• 2,5-bis(hexyloxy)terephthalic dihydrazide ISO 9001：2015 REACH
• 2,5-bis(hexyloxy)terephthalohydrazide
• 2,5-dihexoxybenzene-1,4-dicarbohydrazide
• G67482
• 460732-38-1
• 2,5-dihexyloxybenzene-1,4-dihydrazide
• 2,5-bis(hexyloxy)benzene-1,4-dicarbohydrazide

• Inchi： 1S/C20H34N4O4/c1-3-5-7-9-11-27-17-13-16(20(26)24-22)18(14-15(17)19(25)23-21)28-12-10-8-6-4-2/h13-14H,3-12,21-22H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key： DEOMPZYUKGOIII-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(NN)=O)C(=CC=1C(NN)=O)OCCCCCC)CCCCCC

Computed Properties

• Exact Mass: 394.25800558g/mol
• Monoisotopic Mass: 394.25800558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 129Ų

Additional information on 1,4-BENZENEDICARBOXYLIC ACID, 2,5-BIS(HEXYLOXY)-, DIHYDRAZIDE

Introduction to 1,4-BENZENEDICARBOXYLIC ACID, 2,5-BIS(HEXYLOXY)-, Dihydrazide (CAS No. 460732-38-1)

1,4-BENZENEDICARBOXYLIC ACID, 2,5-BIS(HEXYLOXY)-, Dihydrazide, identified by its Chemical Abstracts Service (CAS) number 460732-38-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of dihydrazides derived from benzoic acid derivatives, featuring hydroxyl and hydrazide functional groups. Its unique structural configuration makes it a promising candidate for various applications, particularly in medicinal chemistry and drug development.

The molecular structure of 1,4-BENZENEDICARBOXYLIC ACID, 2,5-BIS(HEXYLOXY)-, Dihydrazide consists of a benzene ring substituted with hydroxyl groups at the 2 and 5 positions and carboxylic acid hydrazide groups at the 1 and 4 positions. The presence of these functional groups imparts distinct chemical properties that make it valuable for synthetic chemistry and biological studies. Specifically, the hydroxyl groups enhance solubility in polar solvents, while the hydrazide moiety allows for further derivatization and reactivity in medicinal applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the dihydrazide moiety. Dihydrazides have been reported to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The compound 1,4-BENZENEDICARBOXYLIC ACID, 2,5-BIS(HEXYLOXY)-, Dihydrazide (CAS No. 460732-38-1) is being investigated for its potential role in modulating enzymatic pathways and interfering with disease-related molecular targets.

One of the most compelling aspects of this compound is its ability to interact with biological systems through multiple mechanisms. The hydroxyl groups can engage in hydrogen bonding with biological targets, enhancing binding affinity and selectivity. Meanwhile, the hydrazide group can participate in covalent or non-covalent interactions with proteins and nucleic acids. These features make it an attractive scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of benzoic acid derivatives in drug discovery. Compounds like 1,4-BENZENEDICARBOXYLIC ACID, 2,5-BIS(HEXYLOXY)-, Dihydrazide (CAS No. 460732-38-1) have been shown to exhibit inhibitory effects on various enzymes implicated in metabolic disorders and inflammatory diseases. For instance, preliminary research suggests that this compound may interfere with key enzymes such as lipoxygenase and cyclooxygenase (COX), which are involved in the production of pro-inflammatory mediators.

The synthesis of 1,4-BENZENEDICARBOXYLIC ACID, 2,5-BIS(HEXYLOXY)-, Dihydrazide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The hydroxyl groups are typically introduced via etherification reactions using hexanol derivatives under acidic or basic catalysis. Subsequent formation of the hydrazide groups is achieved through reaction with hydrazine hydrate or other hydrazine sources under controlled temperature conditions.

The physicochemical properties of this compound are also worth noting. The presence of multiple polar functional groups enhances its solubility in water and polar organic solvents such as methanol and ethanol. This solubility profile is advantageous for formulation development in pharmaceutical applications where bioavailability and delivery efficiency are critical considerations.

In terms of stability,1,4-BENZENEDICARBOXYLIC ACID, 2,5-bis(hexyloxy)-, dihydrazide (CAS No. 460732-38-1) should be stored under inert conditions to prevent degradation due to moisture or air exposure. Proper storage conditions include keeping the compound in a sealed container at controlled temperature away from direct sunlight.

The potential applications of this compound extend beyond pharmaceuticals into agrochemicals and material science. For example,benzoic acid derivatives have been explored as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in pests while minimizing toxicity to non-target organisms.

As research continues to uncover new therapeutic targets and mechanisms,1,4-benzenedicarboxylic acid, 2,5-bis(hexyloxy)-, dihydrazide (CAS No. 460732-38-1) may find additional applications in treating complex diseases such as cancer and neurodegenerative disorders. Its unique structural features provide a versatile platform for further chemical modifications aimed at optimizing biological activity and pharmacokinetic properties.

In conclusion,1,4-benzenedicarboxylic acid, 2,5-bis(hexyloxy)-, dihydrazide (CAS No. 460732-38-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features enable diverse interactions with biological systems, making it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs.